1,2-Propanediol, 3-[[4-(phenylmethoxy)phenyl]amino]-

• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: 3-(4-phenylmethoxyanilino)propane-1,2-diol
• InChI: InChI=1S/C16H19NO3/c18-11-15(19)10-17-14-6-8-16(9-7-14)20-12-13-4-2-1-3-5-13/h1-9,15,17-19H,10-12H2
• InChI Key: PTVDPONOUBBLRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)NCC(CO)O

Description

1,2-Propanediol, 3-[[4-(phenylmethoxy)phenyl]amino]- is an organic compound with the molecular formula C16H19NO3 This compound is characterized by the presence of a benzyloxy group attached to a phenyl ring, which is further connected to an aminopropane-1,2-diol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Propanediol, 3-[[4-(phenylmethoxy)phenyl]amino]- typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-benzyloxybenzaldehyde and 3-aminopropane-1,2-diol.

Condensation Reaction: The 4-benzyloxybenzaldehyde undergoes a condensation reaction with 3-aminopropane-1,2-diol in the presence of a suitable catalyst, such as an acid or base, to form the desired product.

Purification: The crude product is then purified using techniques such as recrystallization or chromatography to obtain pure 1,2-Propanediol, 3-[[4-(phenylmethoxy)phenyl]amino]-.

Industrial Production Methods

In an industrial setting, the production of 1,2-Propanediol, 3-[[4-(phenylmethoxy)phenyl]amino]- may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1,2-Propanediol, 3-[[4-(phenylmethoxy)phenyl]amino]- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The benzyloxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols.

Scientific Research Applications

1,2-Propanediol, 3-[[4-(phenylmethoxy)phenyl]amino]- has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a substrate in biochemical assays.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,2-Propanediol, 3-[[4-(phenylmethoxy)phenyl]amino]- involves its interaction with specific molecular targets and pathways. The benzyloxy group may facilitate binding to certain enzymes or receptors, while the aminopropane-1,2-diol moiety can participate in hydrogen bonding and other interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

3-Amino-1,2-propanediol: This compound lacks the benzyloxy group and has different chemical properties and applications.

4-Benzyloxybenzaldehyde: This compound contains the benzyloxy group but lacks the aminopropane-1,2-diol moiety.

3-(4-Methoxyphenyl)aminopropane-1,2-diol: This compound has a methoxy group instead of a benzyloxy group, leading to different reactivity and applications.

Uniqueness

The presence of both the benzyloxy group and the aminopropane-1,2-diol moiety in 1,2-Propanediol, 3-[[4-(phenylmethoxy)phenyl]amino]- makes it unique

Synthesis routes and methods

Procedure details

The product is obtained with a 90% yield; m.p.: 102° C.; [α]D20 =+12,7° (c=1, CH3OH). This same product can be obtained by heating 4-benzyloxyaniline in ethanol in the presence of (R)-glycidol.